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Compound of Interest

Compound Name:
Bis(2-methoxyethyl) diazene-1,2-

dicarboxylate

CAS No.: 940868-64-4

Cat. No.: B1440702

Get Quote

This guide provides a comprehensive technical overview of Dimethyl Azelate (DMA), a

significant diester in research and development. It details the compound's structure,

spectroscopic profile, synthesis, and key applications, offering valuable insights for

researchers, scientists, and professionals in drug development.

Introduction: The Versatility of Dimethyl Azelate
Dimethyl Azelate (DMA), also known as dimethyl nonanedioate, is the methyl ester derivative of

azelaic acid, a naturally occurring nine-carbon dicarboxylic acid.[1] Its chemical formula is

C₁₁H₂₀O₄.[2][3] This seemingly simple diester is a versatile molecule with a broad range of

applications, serving as a plasticizer, solvent, and a crucial building block for polymers.[4][5] In

the realms of pharmaceutical and drug development, DMA is a key intermediate for

synthesizing more complex molecules.[6] Furthermore, it is an important analyte for quantifying

azelaic acid in metabolic studies, where azelaic acid serves as a biomarker for lipid

peroxidation and oxidative stress.[1] Its utility also extends to the formulation of advanced

lubricants and as an internal standard in chromatographic analysis.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1440702#bc-rfq
https://pdf.benchchem.com/156/Dimethyl_Azelate_as_a_Biomarker_in_Metabolic_Studies_A_Technical_Guide.pdf
https://precision.fda.gov/ginas/app/ui/substances/ad7723a7-f584-46a8-8a54-7a7cc4613eb9
https://cymitquimica.com/cas/1732-10-1/
https://www.benchchem.com/product/b156576
https://www.chemblink.com/products/1732-10-1.htm
https://pdf.benchchem.com/156/Application_Note_H_and_C_NMR_Spectral_Analysis_of_Dimethyl_Azelate.pdf
https://pdf.benchchem.com/156/Dimethyl_Azelate_as_a_Biomarker_in_Metabolic_Studies_A_Technical_Guide.pdf
https://pdf.benchchem.com/156/Application_Notes_Dimethyl_Azelate_as_an_Internal_Standard_in_Chromatographic_Analysis.pdf
https://www.nbinno.com/article/other-organic-chemicals/exploring-role-dimethyl-azelate-advanced-lubricant-formulations-qi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure and Properties
Dimethyl Azelate is a linear, symmetrical molecule featuring a nine-carbon chain capped at

both ends by methyl ester groups.[5] This symmetrical structure simplifies its spectroscopic

signatures, making it an ideal subject for analytical characterization.[6] It is typically a colorless

to pale yellow liquid at room temperature, with a melting point of 18°C and a boiling point of

156°C at 20 mmHg.[9] It has limited solubility in water but is soluble in organic solvents like

chloroform and ethyl acetate.[3][10]

Key Physicochemical Properties:

Molecular Formula: C₁₁H₂₀O₄[2]

Molecular Weight: 216.27 g/mol [2][11]

IUPAC Name: dimethyl nonanedioate[11]

CAS Number: 1732-10-1

Density: 1.007 g/mL at 25 °C[9]

Caption: Chemical Structure of Dimethyl Azelate (C₁₁H₂₀O₄).

Synthesis of Dimethyl Azelate
The most common and straightforward method for synthesizing Dimethyl Azelate is through the

Fischer-Speier esterification of azelaic acid.[5][12] This acid-catalyzed reaction involves

refluxing azelaic acid with an excess of methanol.[4][12] The excess alcohol serves to shift the

reaction equilibrium towards the product, maximizing the yield of the ester.[13][14]
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Caption: Fischer Esterification workflow for Dimethyl Azelate synthesis.
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Experimental Protocol: Fischer Esterification
Reaction Setup: In a round-bottom flask, combine azelaic acid with an excess of methanol,

which also acts as the solvent.[4][15]

Catalysis: While stirring, carefully add a catalytic amount of a strong acid, such as

concentrated sulfuric acid.[4][15]

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for

approximately 2 hours to drive the esterification to completion.[4][16]

Work-up: After cooling, the mixture is typically neutralized with a weak base (e.g., saturated

sodium bicarbonate solution) and extracted with an organic solvent like diethyl ether.[13][15]

Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium

sulfate), filtered, and the solvent is removed under reduced pressure. The final product can

be purified by distillation.[5][13]

Spectroscopic Data and Analysis
A thorough analysis of Dimethyl Azelate's spectroscopic data is crucial for its identification and

quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of Dimethyl Azelate. Due to

the molecule's symmetry, the spectra are relatively simple and easy to interpret.[6]

¹H NMR (Proton NMR): The proton NMR spectrum of Dimethyl Azelate in deuterated

chloroform (CDCl₃) typically shows four distinct signals.[6]
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Signal Assignment
Chemical Shift (δ,
ppm)

Multiplicity Integration

Hₐ (-OCH₃) 3.67 Singlet (s) 6H

H♭ (-CH₂-C=O) 2.30 Triplet (t) 4H

H꜀ (-CH₂-CH₂-C=O) 1.62 Quintet 4H

Hₔ (central -CH₂-) 1.32 Multiplet (m) 6H

Data sourced from

BenchChem and

ChemicalBook.[6][17]

Interpretation: The singlet at 3.67 ppm with an integration of 6H corresponds to the six

protons of the two equivalent methyl ester groups. The triplet at 2.30 ppm (4H) represents

the four protons on the carbons adjacent to the carbonyl groups. The quintet at 1.62 ppm

(4H) is from the next set of methylene protons, and the multiplet around 1.32 ppm (6H)

arises from the three central methylene groups.

¹³C NMR (Carbon NMR): The carbon NMR spectrum provides further confirmation of the

structure.

Signal Assignment Chemical Shift (δ, ppm)

Cₐ (C=O) 174.3

C♭ (-OCH₃) 51.4

C꜀ (-CH₂-C=O) 34.0

Cₔ (-CH₂-CH₂-C=O) 29.0

Cₑ (central -CH₂-) 24.9

Data based on typical values from spectral

databases.[6][18]
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Interpretation: The signal at 174.3 ppm is characteristic of the carbonyl carbon in an ester.

The peak at 51.4 ppm corresponds to the methyl carbons of the ester groups. The remaining

signals in the aliphatic region (24.9-34.0 ppm) are assigned to the seven methylene carbons

in the backbone of the molecule.

Infrared (IR) Spectroscopy
The IR spectrum of Dimethyl Azelate exhibits characteristic absorption bands that confirm the

presence of its functional groups.

Wavenumber (cm⁻¹) Vibration Type Functional Group

~2930 & ~2850 C-H stretch Aliphatic (CH₂, CH₃)

~1740 C=O stretch Ester

~1170 C-O stretch Ester

Interpretation: The most prominent peak is the strong absorption around 1740 cm⁻¹, which is

indicative of the carbonyl (C=O) stretch of the ester groups. The C-H stretching vibrations of

the aliphatic chain are observed around 2930 and 2850 cm⁻¹. The C-O stretching of the

ester linkage appears around 1170 cm⁻¹.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of Dimethyl Azelate provides information about

its molecular weight and fragmentation pattern.

Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 216.27) may be

observed.[19]

Key Fragments: Common fragments include the loss of a methoxy group (-OCH₃) resulting

in a peak at m/z = 185, and the loss of a methoxycarbonyl group (-COOCH₃) leading to a

peak at m/z = 157.[11] A characteristic peak is often seen at m/z = 74, corresponding to the

McLafferty rearrangement product, CH₃OC(OH)=CH₂.

Applications in Research and Drug Development
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Dimethyl Azelate's utility spans various scientific and industrial fields.
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Caption: Key application areas of Dimethyl Azelate.

Polymer Chemistry: As a bifunctional molecule, DMA is a valuable monomer for the

synthesis of polyesters and other polymers.[5]

Drug Development: It serves as a starting material or intermediate in the synthesis of more

complex active pharmaceutical ingredients.[6] Its diester, Diethyl Azelate (DEA), has been

investigated for pain management.[20]

Metabolic Studies: In clinical and research settings, azelaic acid is often derivatized to DMA

to improve its volatility for analysis by gas chromatography-mass spectrometry (GC-MS).[1]

This allows for sensitive quantification of azelaic acid as a biomarker.

Analytical Standard: Due to its stable nature and chromatographic properties, DMA is

frequently used as an internal standard for the quantitative analysis of other fatty acid methyl

esters or similar compounds.[7]

Conclusion
Dimethyl Azelate is a fundamentally important chemical reagent with a well-defined structure

and clear spectroscopic characteristics. Its straightforward synthesis and diverse applicability

make it an invaluable tool for professionals in chemistry, materials science, and drug
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development. This guide provides the core technical knowledge required to confidently utilize

Dimethyl Azelate in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1440702/docs#an-in-depth-technical-guide-to-
dimethyl-azelate-dmead-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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